![molecular formula C6H11N3 B1359228 1-(1-methyl-1H-pyrazol-4-yl)ethanamine CAS No. 911788-33-5](/img/structure/B1359228.png)
1-(1-methyl-1H-pyrazol-4-yl)ethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(1-methyl-1H-pyrazol-4-yl)ethanamine” is a chemical compound with the molecular formula C6H12ClN3 . It has a molecular weight of 161.63 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H11N3.ClH/c1-5(7)6-3-8-9(2)4-6;/h3-5H,7H2,1-2H3;1H
. This code represents the molecular structure of the compound.
Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . The storage temperature is 2-8°C .
Scientific Research Applications
Synthesis and Structural Studies
- Synthesis of Derivatives : The synthesis of various N-substituted derivatives of related pyrazole compounds, like 3,5-diphenyl-1H-pyrazole, demonstrates their potential in producing compounds with diverse activities, such as antiaggregating, hypotensive, and antiarrhythmic properties (Bruno et al., 1991).
- Structural Characterization : Detailed structural analyses of pyrazole derivatives, such as 1-(3-(4-iodophenyl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one, have been conducted to understand their crystal packing and intermolecular interactions, which are crucial for their chemical properties and potential applications (Delgado et al., 2020).
Biological and Medicinal Applications
- DNA Binding and Nuclease Activity : Certain Cu(II) complexes of tridentate ligands related to 1-(1-methyl-1H-pyrazol-4-yl)ethanamine have shown significant DNA binding propensity and nuclease activity, which can be relevant in understanding their biological interactions and potential therapeutic uses (Kumar et al., 2012).
- Insecticidal Activity : Some pyrazole-based tetrahydropyrimidine derivatives, synthesized via reactions involving similar pyrazole structures, exhibited significant insecticidal activity, highlighting their potential in agricultural applications (Halim et al., 2020).
Chemical Reactivity and Catalysis
- Formation of Metal Complexes : Studies on low symmetry pyrazole-based tetraamine ligands, closely related to the compound of interest, have shown how they form metal complexes, which is vital for understanding their reactivity and potential use in catalysis (Cubanski et al., 2013).
- Catalytic Activity in Polymerization : Some cobalt(II) complexes containing N-substituted pyrazole ligands have demonstrated activity in polymerizing methyl methacrylate, indicating their potential as catalysts in industrial applications (Choi et al., 2015).
Safety and Hazards
The compound has a hazard statement of H314, which means it causes severe skin burns and eye damage . The precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
1-(1-methylpyrazol-4-yl)ethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3/c1-5(7)6-3-8-9(2)4-6/h3-5H,7H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIPVVJYELYMMQA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CN(N=C1)C)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50629684 |
Source
|
Record name | 1-(1-Methyl-1H-pyrazol-4-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50629684 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
911788-33-5 |
Source
|
Record name | 1-(1-Methyl-1H-pyrazol-4-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50629684 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.